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Compound of Interest

5-(Dimethylaminomethyl)furfuryl
Compound Name:

alcohol hydrochloride

Cat. No. B118251

This technical guide provides a comprehensive overview of the known physical properties of 5-
(Dimethylaminomethyl)furfuryl alcohol hydrochloride, a furan derivative. The information is
intended for researchers, scientists, and professionals in the field of drug development and
chemical synthesis. This compound is also known as Ranitidine Impurity F HCI.[1]

Core Physical and Chemical Properties

The fundamental physical and chemical characteristics of 5-(Dimethylaminomethyl)furfuryl
alcohol hydrochloride are summarized in the table below. This data is essential for its
handling, storage, and application in a laboratory setting.
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Property Value Source
CAS Number 81074-81-9 [11[2][3][4]
Molecular Formula CsH14CINO2 [11[2][3]
Molecular Weight 191.66 g/mol [1112][3]
Appearance Powder [31[5]
Melting Point 122-125 °C (decomposes) [2][3][5]
Solubility Slightly soluble in DMSO and 2]
Methanol.

Hygroscopic, store in a
Storage Conditions refrigerator under an inert [2]

atmosphere.

Experimental Protocols

While specific experimental protocols for the determination of the physical properties of this
exact compound are not detailed in the provided search results, standard laboratory
procedures are employed. An illustrative example for determining the melting point is provided
below.

Melting Point Determination (General Protocol)

The melting point of 5-(Dimethylaminomethyl)furfuryl alcohol hydrochloride can be
determined using a standard capillary melting point apparatus.

Materials:

o 5-(Dimethylaminomethyl)furfuryl alcohol hydrochloride sample
e Capillary tubes (sealed at one end)

¢ Melting point apparatus

Procedure:
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e Asmall, dry sample of the powdered compound is packed into a capillary tube to a height of
2-3 mm.

e The capillary tube is placed in the heating block of the melting point apparatus.
e The sample is heated at a steady rate.

o The temperature at which the substance begins to melt and the temperature at which it
becomes completely liquid are recorded. For this compound, decomposition is observed in
the range of 122-125 °C.[2][3][5]

Synthesis and Logical Workflow

5-(Dimethylaminomethyl)furfuryl alcohol hydrochloride is synthesized from its free base, 5-
(dimethylaminomethyl)furfuryl alcohol. The general synthetic pathway involves the reaction of
2-furanmethanol with bis(dimethylamino)methane under acidic conditions to yield the free

base, which is then treated with hydrochloric acid to form the hydrochloride salt.[6][7] A number
of synthesis methods for the free base have been published.[6][7][8]

The logical workflow for the synthesis can be visualized as follows:
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Caption: Synthetic workflow for 5-(Dimethylaminomethyl)furfuryl alcohol hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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alcohol-hydrochloride-physical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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